Cas no 2098104-77-7 (1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine)
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
- F2198-1147
- 2098104-77-7
- AKOS026721378
- 1-[2-(cyclopropylmethyl)-5-thiophen-3-ylpyrazol-3-yl]-N-methylmethanamine
- 1H-Pyrazole-5-methanamine, 1-(cyclopropylmethyl)-N-methyl-3-(3-thienyl)-
-
- Inchi: 1S/C13H17N3S/c1-14-7-12-6-13(11-4-5-17-9-11)15-16(12)8-10-2-3-10/h4-6,9-10,14H,2-3,7-8H2,1H3
- InChI Key: XXDUIDRVHMTQPU-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=C(CNC)N(CC2CC2)N=1
Computed Properties
- Exact Mass: 247.11431873g/mol
- Monoisotopic Mass: 247.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 356.8±32.0 °C(Predicted)
- pka: 9.74±0.10(Predicted)
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C113781-1g |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1h-pyrazol-5-yl)-n-methylmethanamine |
2098104-77-7 | 1g |
$ 660.00 | 2022-06-06 | ||
| TRC | C113781-100mg |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1h-pyrazol-5-yl)-n-methylmethanamine |
2098104-77-7 | 100mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C113781-500mg |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1h-pyrazol-5-yl)-n-methylmethanamine |
2098104-77-7 | 500mg |
$ 435.00 | 2022-06-06 | ||
| Life Chemicals | F2198-1147-0.25g |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine |
2098104-77-7 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2198-1147-0.5g |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine |
2098104-77-7 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2198-1147-1g |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine |
2098104-77-7 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2198-1147-2.5g |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine |
2098104-77-7 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2198-1147-5g |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine |
2098104-77-7 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2198-1147-10g |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine |
2098104-77-7 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
1-(1-(Cyclopropylmethyl)-3-(Thiophen-3-yl)-1H-Pyrazol-5-yl)-N-Methylmethanamine: A Comprehensive Overview
The compound with CAS No. 2098104-77-7, commonly referred to as 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, applications, and the latest research findings associated with this compound.
The molecular structure of 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is a testament to the intricate design of modern organic chemistry. The molecule incorporates a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This pyrazole ring is substituted at position 5 with a cyclopropylmethyl group and at position 3 with a thiophene moiety. The thiophene group, a five-membered aromatic ring containing sulfur, contributes to the compound's electronic properties and enhances its stability. Additionally, the N-methylmethanamine substituent further modulates the molecule's reactivity and solubility.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The unique combination of functional groups in this compound makes it an attractive candidate for various biological assays. For instance, researchers have explored its potential as an anti-inflammatory agent, where the thiophene moiety plays a critical role in modulating the compound's activity. Furthermore, the cyclopropylmethyl group has been shown to enhance the molecule's lipophilicity, which is crucial for its absorption and bioavailability.
The synthesis of 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions, followed by substitution reactions to introduce the thiophene and cyclopropylmethyl groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to achieve higher yields and better purity levels.
In terms of applications, this compound has shown promise in several areas. Its ability to act as a selective inhibitor of certain enzymes makes it a valuable tool in pharmacological research. Additionally, its structural versatility allows it to serve as an intermediate in the synthesis of more complex molecules. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high quality.
The biological evaluation of 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine has revealed intriguing insights into its pharmacokinetic properties. Studies conducted in vitro and in vivo have demonstrated its ability to cross cellular membranes efficiently, making it a potential candidate for drug delivery systems. Moreover, its low toxicity profile, as determined by acute toxicity tests, underscores its safety for use in therapeutic applications.
Looking ahead, ongoing research is focused on optimizing the synthesis process and expanding the range of biological activities associated with this compound. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for new discoveries that could revolutionize the field of medicinal chemistry. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.
In conclusion, 1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine stands out as a remarkable example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure, coupled with its versatile functionality, positions it as a key player in future advancements across various scientific disciplines.
2098104-77-7 (1-(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)